Cas no 2229307-31-5 (2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one)

• Product Name: 2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one
• CAS No: 2229307-31-5
• MF: C₅H₅ClN₂OS
• MW: 176.623998403549
• CID: 6595239
• PubChem ID: 146490732
• Update Time: 2024-01-03

2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one
• 2-Amino-1-(2-chlorothiazol-5-yl)ethan-1-one
• 2229307-31-5
• SCHEMBL21862393
• EN300-1994089

• Inchi： 1S/C5H5ClN2OS/c6-5-8-2-4(10-5)3(9)1-7/h2H,1,7H2
• InChI Key： TWNOHGSUUDOAAZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(CN)=O)S1

Computed Properties

• Exact Mass: 175.9811117g/mol
• Monoisotopic Mass: 175.9811117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.2Ų